Cas no 668969-19-5 (3-Pyridinecarboxylic acid, 5-(ethylthio)-)

• Product Name: 3-Pyridinecarboxylic acid, 5-(ethylthio)-
• CAS No: 668969-19-5
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 1713191
• Update Time: 2024-08-31

3-Pyridinecarboxylic acid, 5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(ethylthio)-

• Inchi： 1S/C8H9NO2S/c1-2-12-7-3-6(8(10)11)4-9-5-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： QWXZOWBLUPXVMY-UHFFFAOYSA-N
• SMILES： C1=NC=C(SCC)C=C1C(O)=O

Computed Properties

• Exact Mass: 183.03547

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 362.6±27.0 °C(Predicted)
• PSA: 50.19
• pka: 2.02±0.10(Predicted)